Cas no 451472-23-4 ((2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester)

(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester is a chiral spirocyclic compound with notable applications in asymmetric synthesis and pharmaceutical intermediates. Its rigid spirocyclic structure enhances stereochemical control, making it valuable for constructing complex molecular frameworks. The diethyl ester groups improve solubility in organic solvents, facilitating handling in synthetic workflows. The (2R,3R) configuration ensures high enantioselectivity, critical for producing optically active compounds. This compound is particularly useful in the synthesis of biologically active molecules, where precise stereochemistry is required. Its stability under typical reaction conditions further enhances its utility as a versatile building block in fine chemical and medicinal chemistry research.

(2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester structure

451472-23-4 structure

Product Name:(2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester

CAS No:451472-23-4

MF:C₁₃H₂₀O₆

MW:272.294304847717

CID:5730722

Update Time:2025-06-07

(2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

- 1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic acid, 2,3-diethyl ester, (2R,3R)-
- (2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester
- Inchi： 1S/C13H20O6/c1-3-16-11(14)9-10(12(15)17-4-2)19-13(18-9)7-5-6-8-13/h9-10H,3-8H2,1-2H3/t9-,10-/m1/s1
- InChI Key： PRVBXSOGYFNTSJ-NXEZZACHSA-N
- SMILES： O1C2(CCCC2)O[C@@H](C(OCC)=O)[C@@H]1C(OCC)=O

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 348.7±37.0 °C at 760 mmHg
Flash Point: 151.6±26.5 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2R,3R)-1,4-Dioxaspiro4.4nonane-2,3-dicarboxylic Acid Diethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D486295-2.5mg	(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester	451472-23-4	2.5mg	$69.00	2023-05-18
TRC	D486295-5mg	(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester	451472-23-4	5mg	$98.00	2023-05-18
TRC	D486295-10mg	(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester	451472-23-4	10mg	$167.00	2023-05-18
TRC	D486295-25mg	(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester	451472-23-4	25mg	$385.00	2023-05-18
TRC	D486295-50mg	(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester	451472-23-4	50mg	$735.00	2023-05-18
TRC	D486295-100mg	(2R,3R)-1,4-Dioxaspiro[4.4]nonane-2,3-dicarboxylic Acid Diethyl Ester	451472-23-4	100mg	$ 800.00	2023-09-07